Cas no 321555-46-8 (4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 321555-46-8
• MF: C₂₃H₁₅FN₂O₂S
• MW: 402.440807580948
• CID: 6598187
• PubChem ID: 5083165
• Update Time: 2025-05-21

4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• Oprea1_302443
• SR-01000394574
• SR-01000394574-1
• F0012-0258
• 4-benzoyl-N-(4-(4-fluorophenyl)thiazol-2-yl)benzamide
• 321555-46-8
• 4-benzoyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• AKOS001575919
• Benzamide, 4-benzoyl-N-[4-(4-fluorophenyl)-2-thiazolyl]-

• Inchi： 1S/C23H15FN2O2S/c24-19-12-10-15(11-13-19)20-14-29-23(25-20)26-22(28)18-8-6-17(7-9-18)21(27)16-4-2-1-3-5-16/h1-14H,(H,25,26,28)
• InChI Key： WTUPWKCRALEDEM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 402.08382706g/mol
• Monoisotopic Mass: 402.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• pka: 6.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-Benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 321555-46-8)

4-Benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide, with the CAS number 321555-46-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzamide backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide includes a fluorophenyl group, which enhances its binding affinity to certain receptors. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly studied for their improved metabolic stability and bioavailability. The compound’s CAS no 321555-46-8 is frequently referenced in academic papers and patent filings, highlighting its relevance in modern scientific inquiry.

In recent years, the demand for thiazole derivatives has surged due to their versatility in drug design. The 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is no exception, as it exhibits potential in modulating enzyme activity and protein interactions. This aligns with the growing focus on precision medicine and targeted therapies, which dominate contemporary biomedical discussions. Researchers are also investigating its role in addressing oxidative stress and inflammatory responses, topics that frequently appear in health-related searches.

From a synthetic chemistry perspective, the compound’s benzamide moiety offers a robust platform for further derivatization. This adaptability is crucial for optimizing pharmacological profiles, a key consideration in drug discovery pipelines. The inclusion of a fluorophenyl group further enhances its appeal, as fluorine atoms are known to improve compound stability and interaction specificity. Such attributes make CAS no 321555-46-8 a subject of ongoing research in both academic and industrial settings.

The rise of AI-driven drug discovery has also brought attention to compounds like 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide. Machine learning models often prioritize molecules with distinct structural features, and this compound’s thiazole ring and benzoyl group make it a prime candidate for virtual screening. This intersection of chemistry and technology reflects broader trends in the scientific community, where computational chemistry and high-throughput screening are revolutionizing how new drugs are identified.

Environmental and safety considerations are also paramount when discussing CAS no 321555-46-8. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory protocols. This emphasis on sustainable chemistry resonates with global efforts to minimize the ecological footprint of chemical research, a topic frequently searched by environmentally conscious professionals.

In summary, 4-benzoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 321555-46-8) represents a compelling area of study in modern chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore fluorinated compounds and thiazole derivatives, this compound is likely to remain at the forefront of innovative drug development strategies.